(3Z)-3-diazo-1H-indol-2-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
(3Z)-3-Diazo-1H-indol-2-one is a heterocyclic compound featuring a diazo (-N=N-) group at the 3-position of the indole core in a Z-configuration. This structural motif confers unique reactivity, making it valuable in synthetic chemistry as a precursor for cycloaddition reactions or as a photolabile intermediate.
Properties
IUPAC Name |
(3Z)-3-diazo-1H-indol-2-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5N3O/c9-11-7-5-3-1-2-4-6(5)10-8(7)12/h1-4H,(H,10,12) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GURJQHUTWUWLQT-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=[N+]=[N-])C(=O)N2 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5N3O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
159.14 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Structural Modifications at Position 3
The 3-position of indol-2-one derivatives is critical for modulating reactivity and bioactivity. Below is a comparative analysis of key analogs:
Key Observations :
- Reactivity: The diazo group in the target compound enables rapid participation in [3+2] cycloadditions (e.g., with alkynes), unlike the more stable imino or methylidene analogs .
- Stability: Diazo derivatives are prone to decomposition under light or heat, whereas imino or aromatic-substituted analogs exhibit greater thermal stability .
- Bioactivity : Imidazole- and bromophenyl-substituted analogs show enhanced binding to enzymes like carbonic anhydrase-II or kinases, likely due to additional hydrogen-bonding or hydrophobic interactions .
Challenges :
Pharmacological and Industrial Relevance
- Diazo Derivatives : Primarily used as intermediates for synthesizing triazoles (via click chemistry) or indole-fused heterocycles. Their instability limits direct therapeutic use .
- Imino and Aromatic Analogs: These are prioritized in drug discovery.
- Imidazole-Substituted Analogs: Exhibit dual functionality as hydrogen-bond donors/acceptors, making them suitable for targeting ATP-binding pockets in kinases .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
